Cas no 788081-99-2 (Methyl 2-(bromomethyl)-5-methoxybenzoate)

Methyl 2-(bromomethyl)-5-methoxybenzoate structure

788081-99-2 structure

Product Name:Methyl 2-(bromomethyl)-5-methoxybenzoate

CAS No:788081-99-2

MF:C₁₀H₁₁BrO₃

MW:259.096542596817

MDL:MFCD11505947

CID:533846

PubChem ID:53407594

Update Time:2024-10-27

Methyl 2-(bromomethyl)-5-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-(bromomethyl)-5-methoxybenzoate
- 2-Bromomethyl-5-methoxybenzoic acid methyl ester
- 2-Bromomethyl-5-methoxy-benzoic acid methyl ester
- Benzoic acid, 2-(bromomethyl)-5-methoxy-, methyl ester
- LogP
- Methyl-2-(brommethyl)-5-methoxybenzoat
- AK100623
- GQGYGEVWBRHRTD-UHFFFAOYSA-N
- 2336AC
- Methyl 2-bromomethyl-5-methoxybenzoate
- AB64108
- AX8241558
- ST24025185
- 2-(Bromomethyl)-
- AKOS016001760
- 788081-99-2
- MFCD11505947
- FT-0762059
- SCHEMBL149036
- Methyl2-(bromomethyl)-5-methoxybenzoate
- A864958
- CS-W008825
- DS-3572
- DTXSID60695951
- CL9655
- DB-075522
- methyl 2-(bromomethyl)-5-methoxy-benzoate
- MDL： MFCD11505947
- Inchi： 1S/C10H11BrO3/c1-13-8-4-3-7(6-11)9(5-8)10(12)14-2/h3-5H,6H2,1-2H3
- InChI Key： GQGYGEVWBRHRTD-UHFFFAOYSA-N
- SMILES： O=C(C1C(CBr)=CC=C(OC)C=1)OC

Computed Properties

Exact Mass: 257.989
Monoisotopic Mass: 257.989
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 196
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 35.5
XLogP3: 2.3

Experimental Properties

Density: 1.432
Boiling Point: 342.5°C at 760 mmHg
Flash Point: 160.9°C
Refractive Index: 1.547

Methyl 2-(bromomethyl)-5-methoxybenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	221046-1g	Methyl 2-(bromomethyl)-5-methoxybenzoate	788081-99-2	95%	1g	￡58.00	2022-03-01
Fluorochem	221046-5g	Methyl 2-(bromomethyl)-5-methoxybenzoate	788081-99-2	95%	5g	￡173.00	2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TH022-200mg	Methyl 2-(bromomethyl)-5-methoxybenzoate	788081-99-2	98%	200mg	451.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TH022-50mg	Methyl 2-(bromomethyl)-5-methoxybenzoate	788081-99-2	98%	50mg	187.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TH022-5g	Methyl 2-(bromomethyl)-5-methoxybenzoate	788081-99-2	98%	5g	8092CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TH022-250mg	Methyl 2-(bromomethyl)-5-methoxybenzoate	788081-99-2	98%	250mg	1494CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TH022-100mg	Methyl 2-(bromomethyl)-5-methoxybenzoate	788081-99-2	98%	100mg	714CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TH022-1g	Methyl 2-(bromomethyl)-5-methoxybenzoate	788081-99-2	98%	1g	1580.0CNY	2021-07-13
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M36210-100mg	Methyl 2-(bromomethyl)-5-methoxybenzoate	788081-99-2		100mg	¥306.0	2021-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M36210-1g	Methyl 2-(bromomethyl)-5-methoxybenzoate	788081-99-2		1g	¥366.0	2021-09-04

Methyl 2-(bromomethyl)-5-methoxybenzoate Production Method

Production Method 1

73502-03-1

788081-99-2

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Catalysts: Benzoyl peroxide

Reference

Novel TNF-α converting enzyme (TACE) inhibitors as potential treatment for inflammatory diseases

Girijavallabhan, Vinay M.; Chen, Lei; Dai, Chaoyang; Feltz, Robert J.; Firmansjah, Luke; et al, Bioorganic & Medicinal Chemistry Letters, 2010, 20(24), 7283-7287

Production Method 2

73502-03-1

788081-99-2

Reaction Conditions

1.1 Reagents: Azobisisobutyronitrile , N-Bromosuccinimide Solvents: Benzene ; reflux

Reference

Synthesis and structure-activity relationship of novel lactam-fused chroman derivatives having dual affinity at the 5-HT1A receptor and the serotonin transporter

Shen, Zhongqi; Siva Ramamoorthy, P.; Hatzenbuhler, Nicole T.; Evrard, Deborah A.; Childers, Wayne; et al, Bioorganic & Medicinal Chemistry Letters, 2010, 20(1), 222-227

Production Method 3

73502-03-1

788081-99-2

Reaction Conditions

1.1 Reagents: Benzoyl peroxide , N-Bromosuccinimide Solvents: Carbon tetrachloride ; 4 h, 80 °C

Reference

Biaryl substituted hydantoin compounds as TACE inhibitors

Yu, Wensheng; Tong, Ling; Kim, Seong Heon; Wong, Michael K. C.; Chen, Lei; et al, Bioorganic & Medicinal Chemistry Letters, 2010, 20(17), 5286-5289

Production Method 4

3168-59-0

788081-99-2

Reaction Conditions

1.1 Reagents: Sulfuryl chloride Solvents: Methanol ; 8 h, reflux
1.2 Reagents: Water
1.3 Reagents: Benzoyl peroxide , N-Bromosuccinimide Solvents: 1,2-Dichloroethane ; 8 h, reflux

Reference

Bronsted Acid Catalyzed Dearomatization by Intramolecular Hydroalkoxylation/Claisen Rearrangement: Diastereo- and Enantioselective Synthesis of Spirolactams

Chen, Peng-Fei; Zhou, Bo; Wu, Peng; Wang, Binju; Ye, Long-Wu, Angewandte Chemie, 2021, 60(52), 27164-27170

Production Method 5

3168-59-0

788081-99-2

Reaction Conditions

1.1 Reagents: Thionyl chloride
1.2 Reagents: Benzoyl peroxide , N-Bromosuccinimide

Reference

Copper-promoted direct amidation of isoindolinone scaffolds by sodium persulfate

Lai, Huifang; Xu, Jiexin; Lin, Jin; Zha, Daijun, Organic & Biomolecular Chemistry, 2021, 19(35), 7621-7626

Production Method 6

73502-03-1

788081-99-2

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Catalysts: Azobisisobutyronitrile Solvents: Chlorobenzene ; 1 h, 70 °C

Reference

Development of Novel Inhibitors for Histone Methyltransferase SET7/9 based on Cyproheptadine

Hirano, Tomoya ; Fujiwara, Takashi; Niwa, Hideaki ; Hirano, Michitake; Ohira, Kasumi; et al, ChemMedChem, 2018, 13(15), 1530-1540

Production Method 7

73502-03-1

788081-99-2

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Catalysts: Azobisisobutyronitrile Solvents: Chloroform ; 21 h, reflux

Reference

Assessment of the regioselectivity in the condensation reaction of unsymmetrical o-phthaldialdehydes with alanine

D'Hollander, Agathe C. A.; Westwood, Nicholas J., Tetrahedron, 2018, 74(2), 224-239

Production Method 8

73502-03-1

788081-99-2

Reaction Conditions

1.1 Reagents: Azobisisobutyronitrile , N-Bromosuccinimide Solvents: Carbon tetrachloride ; 72 °C; 3 h, reflux

Reference

Metabolically Stable Dibenzo[b,e]oxepin-11(6H)-ones as Highly Selective p38 MAP Kinase Inhibitors: Optimizing Anti-Cytokine Activity in Human Whole Blood

Baur, Benjamin; Storch, Kirsten; Martz, Kathrin E.; Goettert, Marcia I.; Richters, Andre; et al, Journal of Medicinal Chemistry, 2013, 56(21), 8561-8578